Cas no 2138179-08-3 (3-(Difluoromethoxy)-2-fluorobenzene-1-sulfonyl fluoride)

3-(Difluoromethoxy)-2-fluorobenzene-1-sulfonyl fluoride structure
2138179-08-3 structure
Product Name:3-(Difluoromethoxy)-2-fluorobenzene-1-sulfonyl fluoride
CAS No:2138179-08-3
MF:C7H4F4O3S
MW:244.163475036621
CID:6262828
PubChem ID:165452853
Update Time:2025-07-19

3-(Difluoromethoxy)-2-fluorobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • EN300-729297
    • 3-(difluoromethoxy)-2-fluorobenzene-1-sulfonyl fluoride
    • 2138179-08-3
    • 3-(Difluoromethoxy)-2-fluorobenzene-1-sulfonyl fluoride
    • Inchi: 1S/C7H4F4O3S/c8-6-4(14-7(9)10)2-1-3-5(6)15(11,12)13/h1-3,7H
    • InChI Key: ZYAWVUDEYJCTPW-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C=1F)OC(F)F)(=O)(=O)F

Computed Properties

  • Exact Mass: 243.98172781g/mol
  • Monoisotopic Mass: 243.98172781g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 51.8Ų

3-(Difluoromethoxy)-2-fluorobenzene-1-sulfonyl fluoride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-729297-1.0g
3-(difluoromethoxy)-2-fluorobenzene-1-sulfonyl fluoride
2138179-08-3
1g
$0.0 2023-06-07

Additional information on 3-(Difluoromethoxy)-2-fluorobenzene-1-sulfonyl fluoride

Comprehensive Overview of 3-(Difluoromethoxy)-2-fluorobenzene-1-sulfonyl fluoride (CAS No. 2138179-08-3)

The compound 3-(Difluoromethoxy)-2-fluorobenzene-1-sulfonyl fluoride (CAS No. 2138179-08-3) is a highly specialized fluorinated aromatic sulfonyl fluoride derivative, gaining attention in advanced chemical research and industrial applications. Its unique molecular structure, featuring both difluoromethoxy and fluorobenzene moieties, makes it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty materials. Researchers are increasingly exploring its potential in click chemistry and suFEx (Sulfur Fluoride Exchange) reactions, which are pivotal in drug discovery and material science.

In recent years, the demand for fluorinated compounds like 3-(Difluoromethoxy)-2-fluorobenzene-1-sulfonyl fluoride has surged due to their exceptional stability and reactivity. This compound is particularly relevant in the development of proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, which are hot topics in modern medicinal chemistry. Its sulfonyl fluoride group enables selective binding to biological targets, making it a key player in the design of next-generation therapeutics. Additionally, its role in polymer modification and surface functionalization is being investigated for applications in high-performance materials.

From an industrial perspective, 3-(Difluoromethoxy)-2-fluorobenzene-1-sulfonyl fluoride is valued for its compatibility with green chemistry principles. Its efficient synthesis and minimal environmental impact align with the growing emphasis on sustainable chemical processes. Companies are leveraging this compound to develop eco-friendly alternatives in coatings, adhesives, and electronic materials. Furthermore, its thermal and chemical stability makes it suitable for high-temperature applications, a feature highly sought after in aerospace and automotive industries.

The analytical characterization of 3-(Difluoromethoxy)-2-fluorobenzene-1-sulfonyl fluoride involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, ensuring its suitability for precision applications. As the scientific community continues to uncover its potential, this compound is poised to become a cornerstone in innovative chemical solutions. Its versatility and performance underscore its importance in both academic research and industrial innovation.

In conclusion, 3-(Difluoromethoxy)-2-fluorobenzene-1-sulfonyl fluoride (CAS No. 2138179-08-3) represents a cutting-edge advancement in fluorinated chemistry. Its applications span from drug development to material science, driven by its unique properties and adaptability. As research progresses, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.

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